Antitumor agent-177

• Molecular Formula: C28H21F7O4
• Molecular Weight: 554.5 g/mol
• InChI: InChI=1S/C28H21F7O4/c29-21-5-8-23(9-6-21)39-15-20-12-19(25(37)14-26(38,27(30,31)32)28(33,34)35)4-10-24(20)18-2-1-17-13-22(36)7-3-16(17)11-18/h1-13,25,36-38H,14-15H2
• InChIKey: XOQURUGTNKQRSM-UHFFFAOYSA-N

Antitumor Agent-177: A Non-Steroidal FGF2 Trap for Multiple Myeloma Research

Antitumor agent-177 (also designated compound 57) is a non‑steroidal small molecule derived from the prototypical pan‑FGF trap NSC12 via a scaffold‑hopping approach [1]. It functions as an extracellular FGF2 ligand trap rather than as an ATP‑competitive FGFR kinase inhibitor, binding directly to FGF2 with a dissociation constant (Kd) of 24 μM as measured by surface plasmon resonance (SPR) [1] . The compound inhibits formation of the HSPG/FGF2/FGFR1 ternary complex, suppresses FGFR phosphorylation in multiple myeloma (MM) cells, and exhibits anti‑tumor activity both in vitro and in vivo [1] . Its molecular formula is C₂₈H₂₁F₇O₄ and molecular weight is 554.45 g/mol .

Mechanism Extracellular FGF2 ligand trap, not a kinase inhibitor

Chemical scaffold Non-steroidal structure, scaffold-hopping from NSC12

Pathway context FGFR signaling studies; multiple myeloma models

• [1] Taranto S, et al. Discovery of novel FGF trap small molecules endowed with anti‑myeloma activity. Pharmacol Res. 2024;206:107291. doi:10.1016/j.phrs.2024.107291 View Source

Why Generic FGF Pathway Inhibitors Are Not Suitable Substitutes

Antitumor agent‑177 occupies a distinct mechanistic niche that precludes simple interchange with alternative FGFR pathway modulators. Unlike ATP‑competitive FGFR kinase inhibitors (e.g., AZD4547, Erdafitinib) which target the intracellular kinase domain and are susceptible to gatekeeper mutations [1], antitumor agent‑177 acts extracellularly as an FGF2 ligand trap that blocks ligand‑receptor complex assembly before signal initiation [2]. Compared to its steroidal parent compound NSC12 (Kd = 51 μM for FGF2), antitumor agent‑177 demonstrates approximately two‑fold higher FGF2 binding affinity (Kd = 24 μM) [2] [3]. Furthermore, its non‑steroidal scaffold eliminates potential off‑target effects associated with the steroid nucleus present in NSC12 and earlier derivatives [2]. The compound also distinguishes itself from SM27, another FGF2/HSPGs/FGFR1 ternary complex inhibitor, by exhibiting anti‑tumor activity specifically validated in multiple myeloma models both in vitro and in vivo [2] [4]. These mechanistic and structural differences directly translate to quantifiable functional distinctions that render simple substitution invalid for experimental reproducibility.

vs. ATP-competitive FGFR TKIs Mechanism mismatch: kinase inhibition may not replicate extracellular ligand trapping; resistance pathway context may differ.

vs. NSC12 (steroidal FGF trap) Steroidal scaffold may introduce estrogen receptor binding; non-steroidal tool avoids this class-level off-target and may support cleaner FGF/FGFR axis interrogation.

• [1] Perera TPS, et al. Discovery and pharmacological characterization of JNJ‑42756493 (Erdafitinib), a functionally selective small‑molecule FGFR family inhibitor. Mol Cancer Ther. 2017;16(6):1010–1020. doi:10.1158/1535-7163.MCT-16-0589 View Source
• [2] Taranto S, et al. Discovery of novel FGF trap small molecules endowed with anti‑myeloma activity. Pharmacol Res. 2024;206:107291. doi:10.1016/j.phrs.2024.107291 View Source
• [3] Ronca R, et al. Long‑Pentraxin 3 derivative as a small‑molecule FGF trap for cancer therapy. Cancer Cell. 2015;28(2):225‑239. doi:10.1016/j.ccell.2015.07.002 View Source
• [4] Pagano K, et al. Direct and allosteric inhibition of the FGF2/HSPGs/FGFR1 ternary complex formation by an antiangiogenic, thrombospondin‑1‑mimic small molecule. PLoS One. 2012;7(5):e36990. doi:10.1371/journal.pone.0036990 View Source

Quantitative Evidence Guide: Antitumor Agent-177 vs. NSC12

Superior FGF2 Binding Affinity over NSC12

Antitumor agent‑177 (compound 57) exhibits a Kd of 24 μM for FGF2 by SPR, representing an approximately 2.1‑fold improvement in binding affinity compared to its steroidal parent compound NSC12, which displays a Kd of 51 μM for FGF2 under comparable SPR assay conditions [1] [2]. This direct head‑to‑head comparison within the same study series establishes that scaffold hopping from a steroidal to a non‑steroidal core enhanced FGF2 engagement [1].

FGF2 binding affinity

Cross-study comparable

2.1-fold higher affinity vs. NSC12 (Kd 24 μM vs. 51 μM)

Supports target engagement context; may enhance pathway-response studies at lower concentrations.

SPR comparison; absolute values require source-specific review.

Evidence Dimension	FGF2 binding affinity (Kd)
Target Compound Data	24 μM
Comparator Or Baseline	NSC12: 51 μM
Quantified Difference	~2.1‑fold lower Kd (higher affinity)
Conditions	Surface plasmon resonance (SPR), human recombinant FGF2

Why This Matters

Higher FGF2 binding affinity directly correlates with more efficient sequestration of the ligand and reduced FGFR activation, enabling lower effective concentrations in MM cell assays and in vivo models.

• [1] Taranto S, et al. Discovery of novel FGF trap small molecules endowed with anti‑myeloma activity. Pharmacol Res. 2024;206:107291. doi:10.1016/j.phrs.2024.107291 View Source
• [2] Ronca R, et al. Long‑Pentraxin 3 derivative as a small‑molecule FGF trap for cancer therapy. Cancer Cell. 2015;28(2):225‑239. doi:10.1016/j.ccell.2015.07.002 View Source

Enhanced In Vivo Efficacy in Myeloma Xenografts

Antitumor agent‑177 significantly inhibits formation of the HSPG/FGF2/FGFR1 ternary complex, a prerequisite for ligand‑dependent FGFR dimerization and signaling [1]. In contrast, ATP‑competitive FGFR inhibitors such as AZD4547 and Erdafitinib act downstream at the intracellular kinase domain. AZD4547 inhibits FGFR2 phosphorylation with an IC₅₀ of 2.5 nM in enzymatic assays, while Erdafitinib inhibits FGFR2 with an IC₅₀ of 1.5–2.5 nM [2] [3]. Although kinase inhibitors exhibit superior biochemical potency on isolated enzymes, their efficacy can be compromised by FGF ligand abundance, receptor amplification, or kinase domain mutations [3]. Antitumor agent‑177 operates upstream, neutralizing FGF2 before receptor engagement, thereby circumventing kinase‑domain‑mediated resistance mechanisms [1].

In vivo xenograft activity

Head-to-head comparison

Reported stronger tumor growth reduction than NSC12 at equal dose

Model-response endpoint context; supports further translational research models.

7.5 mg/kg in MM xenograft; data to verify from primary source.

Evidence Dimension	Mechanistic target and potency metric
Target Compound Data	Inhibits HSPG/FGF2/FGFR1 ternary complex formation; FGF2 Kd = 24 μM
Comparator Or Baseline	AZD4547: FGFR2 IC₅₀ = 2.5 nM (enzymatic); Erdafitinib: FGFR2 IC₅₀ = 1.5–2.5 nM (enzymatic)
Quantified Difference	Not directly comparable (different assay systems and targets); qualitative mechanistic differentiation emphasized
Conditions	Antitumor agent‑177: SPR (FGF2 binding) and cellular FGFR phosphorylation assays; AZD4547/Erdafitinib: time‑resolved fluorescence kinase assays

Why This Matters

The extracellular ligand‑trap mechanism provides a complementary or alternative therapeutic strategy in FGFR‑driven tumors, particularly where kinase inhibitor resistance emerges or where ligand abundance drives pathway activation.

• [1] Taranto S, et al. Discovery of novel FGF trap small molecules endowed with anti‑myeloma activity. Pharmacol Res. 2024;206:107291. doi:10.1016/j.phrs.2024.107291 View Source
• [2] Jang JH, et al. Antitumor effect of AZD4547 in a fibroblast growth factor receptor 2‑amplified gastric cancer patient‑derived cell model. Transl Oncol. 2017;10(4):469‑475. doi:10.1016/j.tranon.2017.03.005 View Source
• [3] Perera TPS, et al. Discovery and pharmacological characterization of JNJ‑42756493 (Erdafitinib), a functionally selective small‑molecule FGFR family inhibitor. Mol Cancer Ther. 2017;16(6):1010–1020. doi:10.1158/1535-7163.MCT-16-0589 View Source

Improved Disruption of HSPG/FGF2/FGFR1 Complex

In KMS‑11 multiple myeloma cells, which harbor the FGFR3‑activating t(4;14) translocation, antitumor agent‑177 (compound 57) potently inhibits FGFR3 phosphorylation at a concentration of 6 μM . Under comparable conditions, the parent compound NSC12 exhibits weaker inhibition of FGFR3 phosphorylation . This head‑to‑head cellular comparison demonstrates that the non‑steroidal scaffold modification translates to enhanced functional activity in a disease‑relevant cellular context.

Ternary complex disruption

Cross-study comparable

Higher potency than NSC12 in HSPG/FGF2/FGFR1 complex inhibition

Mechanistic context: supports upstream signal initiation blockade, distinct from kinase inhibitors.

Biochemical complex assay; quantitative ID50 ~30 µM for simple binding.

Evidence Dimension	Inhibition of FGFR3 phosphorylation in MM cells
Target Compound Data	Potent inhibition at 6 μM (qualitative assessment from original study; quantitative % inhibition reported as ~74% by independent data aggregator)
Comparator Or Baseline	NSC12: weaker inhibition at equivalent concentration
Quantified Difference	Superior inhibition (qualitatively established); ~74% inhibition of FGFR3 phosphorylation at 6 μM per ProbeChem data
Conditions	KMS‑11 multiple myeloma cells (t(4;14) translocation, FGFR3‑dependent), 6 μM compound concentration

Why This Matters

Enhanced cellular FGFR3 inhibition in a genetically defined MM model directly supports the selection of antitumor agent‑177 over NSC12 for MM‑focused research programs.

Potent Inhibition of FGFR3 Autocrine Signaling

In a multiple myeloma xenograft model, antitumor agent‑177 administered at 7.5 mg/kg strongly reduced tumor growth and exerted a stronger antitumor activity compared to NSC12 at the same dose and schedule . This direct in vivo head‑to‑head comparison confirms that the improved FGF2 binding affinity and cellular potency of antitumor agent‑177 translate to enhanced therapeutic efficacy in a preclinical disease model.

FGFR3 autocrine signaling

Supporting evidence

≈74% inhibition of FGFR3 phosphorylation at 6 µM

Cell-model pathway inhibition context; useful for t(4;14) MM research models.

KMS-11 cell line; reported endpoint from single study.

Evidence Dimension	Tumor xenograft growth inhibition
Target Compound Data	7.5 mg/kg: strong reduction of MM tumor xenograft growth
Comparator Or Baseline	NSC12: 7.5 mg/kg: weaker antitumor activity
Quantified Difference	Stronger antitumor activity (qualitatively assessed in original study)
Conditions	Multiple myeloma xenograft model, 7.5 mg/kg dosing

Why This Matters

Demonstrated superiority over the parent compound in a therapeutically relevant in vivo model provides a strong rationale for selecting antitumor agent‑177 as the lead FGF trap for MM preclinical studies.

Elimination of Estrogen Receptor Binding Liability

Antitumor agent‑177 (compound 57) strongly affects the survival of both proteasome‑inhibitor (bortezomib) sensitive and resistant multiple myeloma patient‑derived primary cells [1]. This cross‑study comparable evidence demonstrates that the FGF trap mechanism retains activity in the relapsed/refractory setting where standard‑of‑care proteasome inhibition has failed. In contrast, bortezomib resistance is a well‑documented clinical challenge in MM management, and agents dependent on proteasome inhibition show diminished efficacy in resistant clones [1].

ER binding elimination

Class-level inference

Non-steroidal scaffold; predicted to avoid estrogen receptor interaction

Supports cleaner FGF/FGFR axis interpretation; hormone-sensitive model context.

SAR inference from NSC12 series; direct ER binding data for compound 57 not provided.

Evidence Dimension	Cytotoxicity against bortezomib‑resistant MM cells
Target Compound Data	Strongly affects survival of bortezomib‑sensitive and ‑resistant patient‑derived MM cells
Comparator Or Baseline	Bortezomib: effective in sensitive cells; reduced/absent activity in resistant cells
Quantified Difference	Activity retained in resistant setting (qualitative assessment)
Conditions	Patient‑derived primary MM cells, ex vivo viability assays

Why This Matters

This evidence positions antitumor agent‑177 as a viable tool compound for investigating therapeutic strategies in relapsed/refractory MM, a disease setting with high unmet need and limited preclinical model availability.

• [1] Taranto S, et al. Discovery of novel FGF trap small molecules endowed with anti‑myeloma activity. Pharmacol Res. 2024;206:107291. doi:10.1016/j.phrs.2024.107291 View Source

Chemosensitizing Activity in Bortezomib-Resistant Myeloma

Antitumor agent‑177 (compound 57) was obtained via a scaffold‑hopping approach and is devoid of the steroid nucleus present in NSC12 and earlier derivatives [1]. The molecular formula is C₂₈H₂₁F₇O₄ (MW 554.45) , contrasting sharply with the steroidal core of NSC12 (C₂₄H₃₄F₆O₃, MW 484.52) . This structural modification eliminates potential steroid‑receptor‑mediated off‑target effects and enables further chemical diversification for structure‑activity relationship (SAR) exploration [1].

Bortezomib-resistant models

Class-level inference

Activity retained in proteasome-inhibitor resistant MM cells

Supports research into resistance-circumvention strategies; combination-model context.

Bortezomib-resistant lines; reported anti-survival activity.

Evidence Dimension	Chemical scaffold and molecular weight
Target Compound Data	Non‑steroidal scaffold; C₂₈H₂₁F₇O₄; MW 554.45 g/mol
Comparator Or Baseline	NSC12: Steroidal scaffold (pregnenolone derivative); C₂₄H₃₄F₆O₃; MW 484.52 g/mol
Quantified Difference	Scaffold class difference (non‑steroidal vs. steroidal); MW difference ~70 g/mol
Conditions	Chemical structure determination (NMR, HRMS)

Why This Matters

The non‑steroidal scaffold reduces the risk of off‑target steroid receptor engagement and facilitates chemical optimization, making antitumor agent‑177 a superior starting point for medicinal chemistry campaigns compared to steroidal analogs.

• [1] Taranto S, et al. Discovery of novel FGF trap small molecules endowed with anti‑myeloma activity. Pharmacol Res. 2024;206:107291. doi:10.1016/j.phrs.2024.107291 View Source

Optimal Research Applications for Antitumor Agent-177

Targeting t(4;14) Translocation-Driven FGFR3 Signaling

Antitumor agent‑177 is optimally deployed in in vivo multiple myeloma xenograft studies, particularly those employing FGFR3‑dependent cell lines (e.g., KMS‑11) or patient‑derived xenografts (PDX) with documented FGF/FGFR pathway activation. The compound has demonstrated stronger antitumor activity than NSC12 at 7.5 mg/kg in MM xenograft models . Its non‑steroidal scaffold eliminates steroid‑related off‑target confounding factors, enabling cleaner interpretation of FGF trap‑mediated pharmacodynamic effects [1].

Avoiding Steroidal Off-Target Effects in FGF Research

Researchers studying ligand‑dependent versus kinase‑domain‑mediated FGFR activation should employ antitumor agent‑177 as a mechanistic probe. Unlike ATP‑competitive inhibitors (AZD4547, Erdafitinib) that target the intracellular kinase domain, antitumor agent‑177 acts extracellularly to block HSPG/FGF2/FGFR1 ternary complex formation with a FGF2 Kd of 24 μM [1]. This distinct mechanism allows for orthogonal validation of FGFR pathway dependency and investigation of resistance mechanisms that bypass kinase inhibition [1].

Investigating Bortezomib Resistance Mechanisms

Antitumor agent‑177 is uniquely suited for ex vivo sensitivity testing using primary MM cells obtained from patients with relapsed/refractory disease, including those who have progressed on proteasome inhibitor (bortezomib) therapy. The compound strongly affects survival of both bortezomib‑sensitive and bortezomib‑resistant patient‑derived MM cells [1]. This application scenario is particularly valuable for translational research programs aiming to identify novel therapeutic options for bortezomib‑refractory MM.

In Vivo Proof-of-Concept for Non-Kinase Inhibitors

Medicinal chemistry teams pursuing FGF trap optimization should select antitumor agent‑177 as the lead scaffold for further diversification. Its non‑steroidal core (C₂₈H₂₁F₇O₄, MW 554.45) provides a synthetically tractable starting point devoid of the steroid nucleus present in NSC12 [1] . The scaffold‑hopping origin of compound 57 [1] establishes a clear SAR trajectory, and its validated in vitro and in vivo activity provides a robust benchmark for evaluating novel derivatives.

Application

Selection Property

Validation Focus

t(4;14) FGFR3 signaling studies

FGFR3 phosphorylation inhibition context

Autocrine FGFR3 pathway models

Non-steroidal FGF research

Absence of steroidal ER-binding liability

Hormone-sensitive model interpretation

Bortezomib resistance mechanism studies

Activity in proteasome-inhibitor resistant cells

Combination and resistance-reversal models

Extracellular FGF modulation in vivo

In vivo xenograft activity profile

Tumor growth inhibition endpoints

• [1] Taranto S, et al. Discovery of novel FGF trap small molecules endowed with anti‑myeloma activity. Pharmacol Res. 2024;206:107291. doi:10.1016/j.phrs.2024.107291 View Source